Cas no 1215206-34-0 (6-(Trifluoromethoxy)quinoline hydrochloride)

6-(Trifluoromethoxy)quinoline hydrochloride structure

1215206-34-0 structure

Product Name:6-(Trifluoromethoxy)quinoline hydrochloride

CAS No:1215206-34-0

MF:C₁₀H₇ClF₃NO

MW:249.61689209938

MDL:MFCD15143629

CID:857434

Update Time:2026-04-29

6-(Trifluoromethoxy)quinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

- 6-(TRIFLUOROMETHOXY)QUINOLINE HCL
- 6-(Trifluoromethoxy)quinoline hydrochloride
- MDL： MFCD15143629
- Inchi： InChI=1S/C10H6F3NO.ClH/c11-10(12,13)15-8-3-4-9-7(6-8)2-1-5-14-9;/h1-6H;1H
- InChI Key： YXYBRJPHNSMIAC-UHFFFAOYSA-N
- SMILES： C1=CC2=CC(=CC=C2N=C1)OC(F)(F)F.Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2

6-(Trifluoromethoxy)quinoline hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM145489-25g	6-(trifluoromethoxy)quinoline hydrochloride	1215206-34-0	95%	25g	$422	2023-11-22
abcr	AB274178-1 g	6-(Trifluoromethoxy)quinoline HCl; 98%	1215206-34-0		1g	€105.20	2022-06-11
abcr	AB274178-5 g	6-(Trifluoromethoxy)quinoline HCl; 98%	1215206-34-0		5g	€231.60	2022-06-11
abcr	AB274178-25 g	6-(Trifluoromethoxy)quinoline HCl; 98%	1215206-34-0		25g	€610.80	2022-06-11
TRC	T791128-10mg	6-(Trifluoromethoxy)quinoline Hydrochloride	1215206-34-0		10mg	$ 50.00	2022-06-02
TRC	T791128-50mg	6-(Trifluoromethoxy)quinoline Hydrochloride	1215206-34-0		50mg	$ 65.00	2022-06-02
TRC	T791128-100mg	6-(Trifluoromethoxy)quinoline Hydrochloride	1215206-34-0		100mg	$ 80.00	2022-06-02
Chemenu	CM145489-25g	6-(trifluoromethoxy)quinoline hydrochloride	1215206-34-0	95%	25g	$296	2021-08-05
abcr	AB274178-1g	6-(Trifluoromethoxy)quinoline HCl, 98%; .	1215206-34-0	98%	1g	€110.00	2025-04-22
abcr	AB274178-5g	6-(Trifluoromethoxy)quinoline HCl, 98%; .	1215206-34-0	98%	5g	€246.00	2025-04-22

6-(Trifluoromethoxy)quinoline hydrochloride Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
3. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

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